1-(Oxolan-2-ylmethyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine

• IUPAC Name: 1-(oxolan-2-ylmethyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine
• InChI: InChI=1S/C19H18N4O3S2/c20-18-17(28(24,25)15-8-4-10-27-15)16-19(23(18)11-12-5-3-9-26-12)22-14-7-2-1-6-13(14)21-16/h1-2,4,6-8,10,12H,3,5,9,11,20H2
• InChI Key: BGRMFHLCLVIADV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=C(C3=NC4=CC=CC=C4N=C32)S(=O)(=O)C5=CC=CS5)N
• Molecular Formula: C19H18N4O3S2
• Molecular Weight: 414.5 g/mol

Description

Quinoxaline is a nitrogen-containing heterocyclic compound that has many pharmaceutical and industrial applications. It’s a ring complex made up of a benzene ring and a pyrazine ring. Quinoxalines show diverse pharmacological activities and are present in various pharmaceutical ingredients.

Synthesis Analysis

Quinoxalines can be synthesized through several methods. One common method is the condensation of o-phenylenediamine with 1,2-dicarbonyl compounds. Other methods include the direct C3-functionalization of quinoxalin-2(1H)-ones via C–H bond activation.

Molecular Structure Analysis

The molecular structure of quinoxalines involves a ring complex made up of a benzene ring and a pyrazine ring. The direct C3-functionalization of quinoxalin-2(1H)-ones has been a focus of recent research.

Chemical Reactions Analysis

Quinoxalines can undergo various chemical reactions, including arylation, alkylation, acylation, alkoxycarbonylation, amination, amidation, and phosphonation. They can also undergo oxidation, nitration, diazotization, and other reactions.

Physical And Chemical Properties Analysis

Quinoxalines have diverse chemical properties due to their heterocyclic nature. Their physical and chemical properties can vary depending on the specific compound and its functional groups.

Scientific Research Applications

I have conducted a search for the scientific research applications of “1-(Oxolan-2-ylmethyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine”, but unfortunately, there seems to be limited information available on this specific compound’s applications. .

Future Directions

The future of quinoxaline research is promising, with many potential applications in pharmaceuticals and other industries. Recent research has focused on the direct C3-functionalization of quinoxalin-2(1H)-ones, and this area is likely to continue to be a focus of future research.

Mechanism of Action

The direct C3-functionalization of quinoxalin-2(1H)-ones via C–H bond activation is one of the key reactions that these compounds can undergo . This reaction can be accelerated by visible-light irradiation under metal and photocatalyst-free conditions . The resulting products can be versatile building blocks for the synthesis of various derivatives .